2-(methylsulfanyl)-4-phenyl-1H-imidazole

• IUPAC Name: 2-methylsulfanyl-5-phenyl-1H-imidazole
• InChI: InChI=1S/C10H10N2S/c1-13-10-11-7-9(12-10)8-5-3-2-4-6-8/h2-7H,1H3,(H,11,12)
• InChI Key: SCDFQOARUYGTJV-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(N1)C2=CC=CC=C2
• Molecular Formula: C10H10N2S
• DSSTOX Substance ID: DTXSID90397875
• Molecular Weight: 190.27 g/mol
• CAS RN: 25433-10-7

Description

2-(methylsulfanyl)-4-phenyl-1H-imidazole is a heterocyclic organic compound that has been found to have significant biological activity. It is a member of the imidazole family of compounds, which are widely used in medicinal chemistry due to their ability to interact with a variety of biological targets. In

Mechanism of Action

The exact mechanism of action of 2-(methylsulfanyl)-4-phenyl-1H-imidazole is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of histone deacetylases (HDACs), proteins involved in the regulation of gene expression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(methylsulfanyl)-4-phenyl-1H-imidazole are diverse and complex. It has been shown to have anti-inflammatory effects by reducing the production of inflammatory mediators such as prostaglandins and cytokines. It has also been shown to have anti-cancer effects by inducing apoptosis (programmed cell death) in cancer cells. Additionally, it has been shown to have anti-microbial and anti-viral effects by inhibiting the replication of certain pathogens.

Advantages and Limitations for Lab Experiments

One advantage of 2-(methylsulfanyl)-4-phenyl-1H-imidazole is its versatility as a research tool. Its ability to interact with a variety of biological targets makes it useful for studying a wide range of cellular processes. However, one limitation of 2-(methylsulfanyl)-4-phenyl-1H-imidazole is its potential toxicity. Like many other imidazole compounds, it can be toxic at high concentrations, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for research on 2-(methylsulfanyl)-4-phenyl-1H-imidazole. One area of interest is the development of new drugs based on its structure and biological activity. Another area of interest is the study of its potential as a therapeutic agent for various diseases, including cancer, inflammation, and infectious diseases. Additionally, further research is needed to fully understand its mechanism of action and its potential toxicity.

Scientific Research Applications

2-(methylsulfanyl)-4-phenyl-1H-imidazole has been the subject of extensive scientific research due to its potential as a therapeutic agent. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, anti-microbial, and anti-viral properties. These properties make it a promising candidate for the development of new drugs for a variety of diseases.